N-(3-(Dimethylamino)-2,2-dimethylpropyl)methacrylamide

• CAS RN: 75150-23-1
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methylprop-2-enamide
• InChI: InChI=1S/C11H22N2O/c1-9(2)10(14)12-7-11(3,4)8-13(5)6/h1,7-8H2,2-6H3,(H,12,14)
• InChI Key: BYXHXBCFNMHZGY-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NCC(C)(C)CN(C)C

Description

N-(3-(Dimethylamino)-2,2-dimethylpropyl)methacrylamide is a useful research compound. Its molecular formula is C11H22N2O and its molecular weight is 198.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

426 g (3 mols) of butyl methacrylate, 390 g (3 mols) of N,N,2,2-tetramethylpropane-1,3-diamine, 29.4 g (0.3 mol) of H3PO4, and 2 g of hydroquinone were warmed for 2 hours at 220° C. N-(3-dimethylamino-2,2-dimethylpropyl)-methacrylic acid amide was formed in this way. Yield: 60% (selectivity: 94% calculated on the reacted butyl methacrylate).